Cas no 939791-42-1 (N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide)

• Product Name: N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide
• CAS No: 939791-42-1
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• MDL: MFCD29044904
• CID: 830048
• PubChem ID: 45480403
• Update Time: 2025-11-02

N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(Aminomethyl)pyridin-2-yl)-N-methylmethanesulfonamide
• N-[3-(Aminomethyl)-2-pyridinyl]-N-methylmethanesulfonamide (ACI)
• N-[3-(Aminomethyl)-2-pyridyl]-N-methylmethanesulfonamide
• N-[3-(Aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide
• AS-51039
• AKOS015917081
• BCP21645
• N-(3-aminomethyl-pyridin-2-yl)-N-methyl-methanesulphonamide
• N-(3-Aminomethyl-pyridin-2-yl)-N-methyl-methanesulfonamide
• CS-0048827
• J-522981
• F1909-1602
• DTXSID90670352
• P11760
• PB13639
• SCHEMBL408023
• FT-0655404
• N-(3-aminomethylpyridin-2-yl)-N-methylmethanesulfonamide
• JPOHQSSYLJWDAT-UHFFFAOYSA-N
• 939791-42-1
• AMY34217
• SY097827
• DB-012487
• DB-352309
• MFCD15071408
• N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide

• MDL： MFCD29044904
• Inchi： 1S/C8H13N3O2S/c1-11(14(2,12)13)8-7(6-9)4-3-5-10-8/h3-5H,6,9H2,1-2H3
• InChI Key： JPOHQSSYLJWDAT-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C(=CC=CN=1)CN)(=O)=O

Computed Properties

• Exact Mass: 215.073
• Monoisotopic Mass: 215.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.331
• Boiling Point: 386.047°C at 760 mmHg
• Flash Point: 187.275°C
• Refractive Index: 1.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide

N-[3-(Aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide (CAS No. 939791-42-1): A Comprehensive Overview

N-[3-(Aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide (CAS No. 939791-42-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative features a pyridine ring with an aminomethyl substituent, making it a valuable intermediate in drug discovery and development. The compound's unique structure contributes to its potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

The molecular formula of N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide is C8H13N3O2S, with a molecular weight of 215.27 g/mol. Its chemical structure combines a pyridine core with both sulfonamide and aminomethyl functional groups, offering multiple sites for chemical modification. Researchers have shown particular interest in this compound due to its potential as a building block for small molecule therapeutics, especially in neurological and inflammatory disorders where pyridine-containing compounds have demonstrated biological activity.

Recent studies have explored the structure-activity relationship of N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide derivatives, particularly in the context of kinase inhibition. The compound's ability to interact with various biological targets makes it a promising candidate for further investigation in drug development pipelines. Pharmaceutical companies are increasingly focusing on such heterocyclic compounds as they offer improved pharmacokinetic properties compared to traditional drug scaffolds.

The synthesis of CAS 939791-42-1 typically involves multi-step organic reactions starting from 2-aminopyridine derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Researchers are particularly interested in developing more efficient routes to this compound, as evidenced by recent publications in organic synthesis journals. The compound's purity and stability are crucial factors for its applications, requiring careful analytical characterization using techniques like HPLC, NMR, and mass spectrometry.

In the current pharmaceutical landscape, there's growing interest in N-methylmethanesulfonamide derivatives due to their enhanced metabolic stability compared to other sulfonamide variants. This specific structural feature of 939791-42-1 makes it particularly valuable for medicinal chemistry applications where drug metabolism is a critical consideration. The compound's logP and other physicochemical parameters suggest good membrane permeability, an important factor for potential drug candidates.

The global market for specialty chemical intermediates like N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide has seen steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Market analysts predict continued demand for such building blocks, especially as drug discovery efforts target more complex biological pathways. The compound's versatility makes it attractive for both academic researchers and industrial chemists working on next-generation therapeutics.

From a safety perspective, proper handling procedures should be followed when working with CAS 939791-42-1, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for organic compounds apply. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal recommendations.

Looking ahead, the scientific community anticipates expanded applications for N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide in various therapeutic areas. Its structural features align well with current trends in drug discovery, particularly in the development of targeted therapies and precision medicine approaches. As computational chemistry and AI-assisted drug design continue to advance, compounds like this are likely to play increasingly important roles in pharmaceutical innovation.

The compound's patent landscape reveals ongoing interest from multiple pharmaceutical companies, with several applications mentioning derivatives of 939791-42-1 as potential active ingredients. Intellectual property analysts note that the protection of synthetic methods and specific derivatives containing this core structure remains an active area in pharmaceutical patents.

In conclusion, N-[3-(aminomethyl)pyridin-2-yl]-N-methylmethanesulfonamide (CAS No. 939791-42-1) represents an important chemical entity with significant potential in medicinal chemistry and drug development. Its unique combination of structural features, synthetic accessibility, and promising biological activity profile make it a compound of continuing interest to researchers worldwide. As the pharmaceutical industry evolves to address more complex therapeutic challenges, such specialized intermediates will likely maintain their importance in the drug discovery process.